molecular formula C12H17BrO3 B8506949 1-Bromo-4-methoxy-5-(3-methoxy-propoxy)-2-methyl-benzene

1-Bromo-4-methoxy-5-(3-methoxy-propoxy)-2-methyl-benzene

Cat. No. B8506949
M. Wt: 289.16 g/mol
InChI Key: RGZQRFJELSLBSW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Bromo-4-methoxy-5-(3-methoxy-propoxy)-2-methyl-benzene is a useful research compound. Its molecular formula is C12H17BrO3 and its molecular weight is 289.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-Bromo-4-methoxy-5-(3-methoxy-propoxy)-2-methyl-benzene suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-Bromo-4-methoxy-5-(3-methoxy-propoxy)-2-methyl-benzene including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

1-Bromo-4-methoxy-5-(3-methoxy-propoxy)-2-methyl-benzene

Molecular Formula

C12H17BrO3

Molecular Weight

289.16 g/mol

IUPAC Name

1-bromo-4-methoxy-5-(3-methoxypropoxy)-2-methylbenzene

InChI

InChI=1S/C12H17BrO3/c1-9-7-11(15-3)12(8-10(9)13)16-6-4-5-14-2/h7-8H,4-6H2,1-3H3

InChI Key

RGZQRFJELSLBSW-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C=C1Br)OCCCOC)OC

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

To a solution of 2-methoxy-1-(3-methoxy-propoxy)-4-methyl-benzene (2.00 g, 9.51 mmol) in MeCN (30 mL) is added N-bromosuccinimide (1.96 g, 10.5 mmol) at room temperature. Stirring is continued for 2 hrs, followed by evaporation of the solvent. The title compound is obtained after flash chromatography on silica gel (hexane/AcOEt 6:1) as an oil. MS: 289.0/291.0 [M]+. tR (HPLC, Nucleosil C18HD column, 20-100% CH3CN/H2O/6 min, 100% CH3CN/2 min, CH3CN and H2O containing 0.1% TFA, flow: 1 mL/min): 5.04 min. 1H-NMR (CDCl3): δ 2.13 (m, 2H), 2.36 (s, 3H), 3.39 (s, 3H), 3.58 (m, 2H), 3.87 (s, 3H), 4.12 (m, 2H), 6.77 (s,1H), 7.08 (s, 1H) ppm.
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